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Compound of Interest

Compound Name:
2-(Methylamino)acetamide

hydrochloride

CAS No.: 5325-64-4

Cat. No.: B554671

Get Quote

This document provides immediate, essential safety and logistical information for handling 2-
(Methylamino)acetamide hydrochloride. It is intended for researchers, scientists, and

professionals in drug development to ensure safe operational procedures and proper disposal.

Hazard Identification and GHS Classification
2-(Methylamino)acetamide hydrochloride is classified as a hazardous substance. All

personnel must be aware of its potential risks before handling.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2
H315: Causes skin irritation[1]

[2][3]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1][2][3]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation[1][2][3]
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Signal Word: Warning

Primary Hazards: Irritant[2]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-
(Methylamino)acetamide hydrochloride to minimize exposure and ensure personal safety.

Protection Type Specification Purpose

Eye/Face Protection
Safety glasses with side-

shields or goggles.[1]

Protects against splashes and

dust particles.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber).[4] Lab

coat or other protective

clothing.[1]

Prevents skin contact and

irritation.[1]

Respiratory Protection

Use in a well-ventilated area.

[1][3] If ventilation is

inadequate, use a NIOSH-

approved respirator.

Avoid inhalation of dust and

fumes.[3]

Handling and Storage Procedures
Proper handling and storage are critical to maintaining the integrity of the compound and

ensuring a safe laboratory environment.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-_Methylamino_acetamide-hydrochloride
https://www.benchchem.com/product/b554671/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-2-methylamino-acetamide-hydrochloride
https://www.benchchem.com/product/b554671/docs?utm_src=pdf-body#essential-safety-and-operational-guide-for-2-methylamino-acetamide-hydrochloride
https://aksci.com/sds/3840AE_SDS.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/695122
https://aksci.com/sds/3840AE_SDS.pdf
https://aksci.com/sds/3840AE_SDS.pdf
https://aksci.com/sds/3840AE_SDS.pdf
https://aksci.com/sds/HTS037188_SDS.pdf
https://aksci.com/sds/HTS037188_SDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b554671?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Procedure

Handling

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe dust or fumes.[3] Wash hands

thoroughly after handling.[1][3] Use only in a

well-ventilated area or under a chemical fume

hood.[1][3]

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated place.[1][3][6] Keep away

from incompatible substances such as strong

oxidizing agents.[7]

Emergency and First Aid Measures
Immediate and appropriate response to exposure is crucial.
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[1][3] Remove contact

lenses if present and easy to do.[1][3] Seek

medical attention if irritation persists.[1][3]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[3] Wash contaminated

clothing before reuse.[1][3] Get medical advice if

skin irritation occurs.[1][3]

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing.[1][3] If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen.[3] Call a poison center

or doctor if you feel unwell.[1][3]

Ingestion

Do NOT induce vomiting.[3] Rinse mouth with

water.[3] Never give anything by mouth to an

unconscious person.[3] Seek immediate medical

attention.[3]

Spill and Disposal Plan
A systematic approach to spill management and waste disposal is necessary to mitigate

environmental contamination and health risks.
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Action Procedure

Spill Containment

Evacuate personnel from the area. Ensure

adequate ventilation.[1] Wear appropriate PPE.

[1] Prevent further leakage or spillage if safe to

do so.[1]

Spill Cleanup

For solid spills, carefully sweep or vacuum up

the material and place it into a suitable, labeled

container for disposal.[3][5] Avoid generating

dust.[6] Clean the spill area thoroughly with a

suitable cleaning agent.

Disposal

Dispose of contents and container in

accordance with local, regional, and national

regulations.[3][6] Do not allow the product to

enter drains, other waterways, or soil.[1][3]

Visual Workflow for Chemical Spill Response
The following diagram outlines the logical steps for responding to a chemical spill of 2-
(Methylamino)acetamide hydrochloride.
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Chemical Spill Response Workflow

Spill Occurs

Assess Situation
(Size, Location, Hazard)

Evacuate Area &
Inform Supervisor

Don Appropriate PPE

Contain the Spill

Clean Up Spill

Decontaminate Area
& Equipment

Dispose of Waste

Complete Spill Report

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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